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Compound of Interest

Compound Name: MEL24

Cat. No.: B12395165

Technical Support Center: SK-MEL-24 Cell Line

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers working with the SK-MEL-24 human melanoma cell line.

Frequently Asked Questions (FAQs)

Q1: What are the general characteristics of the SK-MEL-24 cell line?

The SK-MEL-24 cell line was established from a metastatic lymph node of a 67-year-old
Caucasian male with malignant melanoma.[1][2] These cells are adherent and exhibit a stellate
morphology.[2] Genetically, they are characterized as having wild-type BRAF and NRAS genes.

[1]
Q2: What is the expected doubling time for SK-MEL-24 cells?

There is conflicting information regarding the doubling time of SK-MEL-24 cells. Some studies
have calculated a relatively long doubling time of approximately 110.8 hours. However, a
closely related cell line, SK-MEL-2, has a reported doubling time ranging from 32 to 56 hours.
This variability highlights the importance of establishing a baseline growth rate for your specific
cell stock in your laboratory.

Q3: What are the recommended culture conditions for SK-MEL-24 cells?

Optimal growth of SK-MEL-24 cells is typically achieved using the following conditions:
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Parameter Recommendation Source

Eagle's Minimum Essential

Base Media Medium (EMEM) or [2]
DMEM:F12
15% Fetal Bovine Serum

Serum [2]
(FBS)

Supplements 2 mM L-glutamine [3]

Penicillin-Streptomycin
Antibiotics (optional, but recommended to  [3]

prevent contamination)

Temperature 37°C [2]
CO2 Level 5% [2]
Atmosphere Humidified [3]

Troubleshooting Guide for Slow Growth

Slow growth is a common issue encountered during cell culture. This guide provides a
systematic approach to troubleshooting and resolving suboptimal proliferation of your SK-MEL-
24 cells.

Q4: My SK-MEL-24 cells are growing much slower than expected. What are the potential
causes and how can | fix it?

Several factors can contribute to the slow growth of SK-MEL-24 cells. The following
troubleshooting workflow can help you identify and address the root cause.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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